Cas no 200626-85-3 (5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 200626-85-3
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• CID: 5434926
• Update Time: 2025-06-30

5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(4-methylanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C12H11N3O2S/c1-7-2-4-8(5-3-7)13-6-9-10(16)14-12(18)15-11(9)17/h2-6,13H,1H3,(H2,14,15,16,17,18)
• InChI Key： IFPVSHHEMUCUHR-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)/C(=C\NC2=CC=C(C)C=C2)/C(=O)N1

Additional information on 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Comprehensive Analysis of 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 200626-85-3)

The compound 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 200626-85-3) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material sciences. This sulfanylidene-diazinane derivative features a 4-methylphenyl substituent, which contributes to its distinctive chemical properties and reactivity. Researchers have been particularly interested in its role as a potential enzyme inhibitor or bioactive scaffold, especially in the context of drug discovery and medicinal chemistry.

One of the most intriguing aspects of CAS No. 200626-85-3 is its hydrogen-bonding capacity, which makes it a valuable candidate for molecular recognition studies. The presence of both sulfanylidene and diazinane moieties allows for diverse interactions with biological targets, a feature that has been explored in recent computational chemistry studies. These studies often utilize density functional theory (DFT) to predict its behavior in various environments, addressing common user queries about its stability and reactivity.

In the context of green chemistry, this compound has also been investigated for its potential in sustainable synthesis routes. Many researchers are searching for information on how to optimize its production while minimizing environmental impact, reflecting the growing demand for eco-friendly chemical processes. The methylphenyl group in particular has been studied for its influence on the compound's solubility and crystallinity, properties that are crucial for its practical applications.

From a spectroscopic characterization perspective, 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione exhibits distinctive signals in NMR and IR spectroscopy, which are frequently discussed in academic forums. These spectral features help distinguish it from similar diazinane derivatives and are essential for quality control in laboratory settings. Recent publications have also highlighted its potential as a fluorescence probe, addressing another hot topic in analytical chemistry circles.

The structure-activity relationship (SAR) of this compound continues to be an active area of research, particularly in relation to its potential pharmacological properties. Many users searching for CAS No. 200626-85-3 are interested in understanding how modifications to its core structure might enhance its bioavailability or target specificity. This aligns with current trends in personalized medicine and rational drug design, making it a compound of significant contemporary relevance.

In material science applications, the π-conjugated system of this molecule has attracted attention for potential use in organic electronics. Researchers are investigating its charge transport properties and how the sulfanylidene group might contribute to novel semiconducting materials. These investigations respond to the growing market demand for advanced functional materials in electronics and energy storage applications.

Quality assurance protocols for 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione often involve HPLC analysis and mass spectrometry, techniques that are commonly searched by laboratory professionals working with this compound. The development of robust analytical methods for its characterization remains an important consideration, especially for those interested in its potential commercial production.

Recent patent literature suggests growing intellectual property interest in derivatives of CAS No. 200626-85-3, particularly in the context of therapeutic applications. This has led to increased searches for information about its synthetic routes and scale-up processes. The compound's crystal packing behavior has also become a subject of study, as understanding its solid-state properties is crucial for formulation development.

From a safety perspective, while not classified as hazardous, proper laboratory handling procedures for this compound are frequently discussed in safety forums. These discussions often focus on appropriate personal protective equipment and waste disposal methods, reflecting the chemical industry's increasing emphasis on occupational health standards.

The future research directions for 5-{[(4-methylphenyl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione appear to be moving toward exploring its potential in combinatorial chemistry and as a building block for more complex molecular architectures. As synthetic methodologies continue to advance, this compound's versatility ensures it will remain a subject of scientific interest across multiple disciplines.